Cas no 1807123-99-4 (2-Bromomethyl-4-fluoro-6-methoxypyridine)

• Product Name: 2-Bromomethyl-4-fluoro-6-methoxypyridine
• CAS No: 1807123-99-4
• MF: C₇H₇BrFNO
• MW: 220.038984537125
• CID: 4901576
• Update Time: 2025-05-25

2-Bromomethyl-4-fluoro-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-4-fluoro-6-methoxypyridine

• Inchi： 1S/C7H7BrFNO/c1-11-7-3-5(9)2-6(4-8)10-7/h2-3H,4H2,1H3
• InChI Key： MWHHJAHMNHTFEJ-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• XLogP3: 1.9
• Topological Polar Surface Area: 22.1

Additional information on 2-Bromomethyl-4-fluoro-6-methoxypyridine

Comprehensive Overview of 2-Bromomethyl-4-fluoro-6-methoxypyridine (CAS No. 1807123-99-4)

2-Bromomethyl-4-fluoro-6-methoxypyridine (CAS No. 1807123-99-4) is a versatile heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromomethyl group, fluoro substitution, and methoxy functionality, makes it a valuable intermediate in organic synthesis. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The growing demand for fluorinated pyridine derivatives like 2-Bromomethyl-4-fluoro-6-methoxypyridine is driven by their enhanced bioavailability and metabolic stability. These properties are critical in developing next-generation small-molecule therapeutics, a hot topic in AI-driven drug discovery. Recent advancements in computational chemistry have further highlighted the importance of such compounds in virtual screening and molecular docking studies.

From a synthetic perspective, CAS No. 1807123-99-4 serves as a key building block for constructing complex pharmacophores. Its reactivity profile allows for selective modifications, enabling the creation of diverse biologically active molecules. This aligns with current trends in fragment-based drug design, where researchers seek modular compounds to accelerate lead optimization.

Environmental and regulatory considerations are also shaping the discourse around 2-Bromomethyl-4-fluoro-6-methoxypyridine. The compound's green chemistry potential is being explored, particularly in solvent-free reactions and catalytic processes. This addresses the increasing focus on sustainable synthesis methods in the chemical industry.

Analytical characterization of 1807123-99-4 typically involves advanced techniques like NMR spectroscopy and mass spectrometry, which are frequently searched topics among chemistry professionals. The compound's spectral data provides valuable insights for quality control and structural verification in research settings.

In material science applications, the methoxypyridine moiety of this compound shows promise in developing organic electronic materials. This connects to emerging interests in flexible electronics and optoelectronic devices, areas experiencing rapid growth in both academic and industrial research.

The stability and storage conditions of 2-Bromomethyl-4-fluoro-6-methoxypyridine are frequently discussed among laboratory professionals. Proper handling under inert atmosphere and low-temperature storage are recommended to maintain the compound's integrity, reflecting broader concerns about chemical stability in research workflows.

Patent literature reveals growing intellectual property activity surrounding fluorinated pyridine derivatives, with CAS 1807123-99-4 appearing in several recent applications. This underscores the compound's commercial potential and the competitive landscape in medicinal chemistry innovation.

Supply chain considerations for 2-Bromomethyl-4-fluoro-6-methoxypyridine have gained attention, particularly regarding custom synthesis options and scalable production methods. These aspects are crucial for researchers balancing cost-efficiency with compound availability in their projects.

Future research directions for 1807123-99-4 may explore its utility in click chemistry applications or as a precursor for metal-organic frameworks (MOFs). These cutting-edge applications demonstrate the compound's relevance in addressing contemporary challenges across multiple scientific disciplines.